Cas no 1965-38-4 (Bicyclo[3.2.1]octan-2-ol, exo- (8CI,9CI))

Technical Introduction: Bicyclo[3.2.1]octan-2-ol, exo- (8CI,9CI) is a bicyclic secondary alcohol characterized by its rigid, strained molecular framework. The exo-configuration confers distinct steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its unique structure facilitates stereoselective transformations, particularly in the construction of complex polycyclic systems. The compound’s stability and well-defined geometry enhance its utility in asymmetric catalysis and ligand design. Additionally, it serves as a precursor for derivatives with tailored reactivity, supporting applications in material science and medicinal chemistry. High purity and consistent performance underscore its reliability for advanced research and industrial processes.
Bicyclo[3.2.1]octan-2-ol, exo- (8CI,9CI) structure
1965-38-4 structure
Product Name:Bicyclo[3.2.1]octan-2-ol, exo- (8CI,9CI)
CAS No:1965-38-4
MF:C8H14O
MW:126.196162700653
CID:2733571
PubChem ID:16071
Update Time:2025-06-11

Bicyclo[3.2.1]octan-2-ol, exo- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.2.1]octan-2-ol, exo- (8CI,9CI)
    • Inchi: 1S/C8H14O/c9-8-4-2-6-1-3-7(8)5-6/h6-9H,1-5H2
    • InChI Key: PVDVHTXERCKKSW-UHFFFAOYSA-N
    • SMILES: OC1CCC2CCC1C2

Computed Properties

  • Exact Mass: 126.104465066g/mol
  • Monoisotopic Mass: 126.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 20.2Ų

Bicyclo[3.2.1]octan-2-ol, exo- (8CI,9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P01EN99-50mg
rac-(1R,2R,5R)-bicyclo[3.2.1]octan-2-ol, exo
1965-38-4 95%
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1PlusChem
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rac-(1R,2R,5R)-bicyclo[3.2.1]octan-2-ol, exo
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A2B Chem LLC
AX62141-2.5g
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A2B Chem LLC
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Bicyclo[3.2.1]octan-2-ol, exo- (8CI,9CI) Related Literature

Additional information on Bicyclo[3.2.1]octan-2-ol, exo- (8CI,9CI)

Exploring Bicyclo[3.2.1]octan-2-ol, exo- (8CI,9CI) (CAS No. 1965-38-4): Properties, Applications, and Innovations

The compound Bicyclo[3.2.1]octan-2-ol, exo- (8CI,9CI), identified by its CAS No. 1965-38-4, is a bicyclic alcohol with a unique structural framework that has garnered significant interest in organic chemistry and material science. Its exo- configuration and rigid bicyclo[3.2.1]octane skeleton make it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly exploring its potential in pharmaceuticals, fragrances, and specialty chemicals, aligning with the growing demand for sustainable and high-performance materials.

One of the most searched questions about Bicyclo[3.2.1]octan-2-ol, exo- revolves around its synthetic applications. This compound serves as a precursor for chiral auxiliaries and ligands in asymmetric catalysis, a hot topic in green chemistry. Its stereochemical rigidity enables precise control over reaction outcomes, making it ideal for developing enantioselective processes. Additionally, its low toxicity profile and biodegradability align with the global push toward eco-friendly chemical solutions, a trend heavily emphasized in recent AI-driven research queries.

The physical and chemical properties of CAS No. 1965-38-4 further underscore its versatility. With a melting point range of 80–85°C and moderate solubility in polar solvents, it is amenable to diverse reaction conditions. Spectroscopic data (e.g., NMR, IR) confirm its exo- conformation, which is critical for its stability and reactivity. These characteristics are frequently highlighted in academic forums and patent filings, reflecting its relevance in cutting-edge R&D.

In the fragrance industry, Bicyclo[3.2.1]octan-2-ol, exo- is prized for its woody, camphor-like aroma. Perfumers leverage its volatility profile to create long-lasting scents, a niche yet growing market segment. Consumer searches for "natural-inspired synthetic fragrances" often intersect with discussions about this compound, as it bridges the gap between synthetic efficiency and olfactory appeal.

From an SEO perspective, keywords like "bicyclic alcohol synthesis," "exo-Bicyclo[3.2.1]octan-2-ol applications," and "CAS 1965-38-4 suppliers" are highly targeted. These terms reflect user intent, ranging from academic research to industrial procurement. By integrating these long-tail keywords, this content addresses both technical audiences and commercial stakeholders, enhancing its discoverability.

Innovations in catalysis and drug design continue to drive interest in Bicyclo[3.2.1]octan-2-ol, exo-. Recent publications highlight its role in metal-organic frameworks (MOFs) and biodegradable polymers, areas trending in AI-curated scientific feeds. As industries seek alternatives to petroleum-derived chemicals, this compound’s renewable derivability positions it as a sustainable candidate.

In summary, Bicyclo[3.2.1]octan-2-ol, exo- (8CI,9CI) (CAS No. 1965-38-4) exemplifies the intersection of structural ingenuity and practical utility. Its applications span asymmetric synthesis, fragrance engineering, and green chemistry, resonating with contemporary scientific and industrial priorities. By leveraging SEO-optimized terminology and addressing user-driven queries, this overview aims to serve as a authoritative resource for diverse audiences.

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